2-BROMOESTRADIOL,(13S,17S)-2-BROMO-13-METHYL-7,8,9,11,12,13,14,15,16,17-DECAHYDRO-6H-CYCLOPENTA[A]PHENANTHRENE-3,17-DIOL
2-BROMOESTRADIOL,(13S,17S)-2-BROMO-13-METHYL-7,8,9,11,12,13,14,15,16,17-DECAHYDRO-6H-CYCLOPENTA[A]PHENANTHRENE-3,17-DIOL
Brand Name:
Vulcanchem
CAS No.:
15833-07-5
VCID:
VC21104053
InChI:
InChI=1S/C18H23BrO2/c1-18-7-6-11-12(14(18)4-5-17(18)21)3-2-10-8-16(20)15(19)9-13(10)11/h8-9,11-12,14,17,20-21H,2-7H2,1H3/t11-,12+,14-,17-,18-/m0/s1
SMILES:
CC12CCC3C(C1CCC2O)CCC4=CC(=C(C=C34)Br)O
Molecular Formula:
C18H23BrO2
Molecular Weight:
351.3 g/mol
2-BROMOESTRADIOL,(13S,17S)-2-BROMO-13-METHYL-7,8,9,11,12,13,14,15,16,17-DECAHYDRO-6H-CYCLOPENTA[A]PHENANTHRENE-3,17-DIOL
CAS No.: 15833-07-5
Cat. No.: VC21104053
Molecular Formula: C18H23BrO2
Molecular Weight: 351.3 g/mol
* For research use only. Not for human or veterinary use.
![2-BROMOESTRADIOL,(13S,17S)-2-BROMO-13-METHYL-7,8,9,11,12,13,14,15,16,17-DECAHYDRO-6H-CYCLOPENTA[A]PHENANTHRENE-3,17-DIOL - 15833-07-5](/images/no_structure.jpg)
Specification
| CAS No. | 15833-07-5 |
|---|---|
| Molecular Formula | C18H23BrO2 |
| Molecular Weight | 351.3 g/mol |
| IUPAC Name | (8R,9S,13S,14S,17S)-2-bromo-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,17-diol |
| Standard InChI | InChI=1S/C18H23BrO2/c1-18-7-6-11-12(14(18)4-5-17(18)21)3-2-10-8-16(20)15(19)9-13(10)11/h8-9,11-12,14,17,20-21H,2-7H2,1H3/t11-,12+,14-,17-,18-/m0/s1 |
| Standard InChI Key | SORISAYAZBCIQH-XSSYPUMDSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@@H]2O)CCC4=CC(=C(C=C34)Br)O |
| SMILES | CC12CCC3C(C1CCC2O)CCC4=CC(=C(C=C34)Br)O |
| Canonical SMILES | CC12CCC3C(C1CCC2O)CCC4=CC(=C(C=C34)Br)O |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator